MFCD02359893

• IUPAC Name: 7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-3-naphthalen-2-yloxy-2-(trifluoromethyl)chromen-4-one
• InChI: InChI=1S/C26H23F3N2O4/c1-30-10-12-31(13-11-30)15-20-21(32)9-8-19-22(33)24(25(26(27,28)29)35-23(19)20)34-18-7-6-16-4-2-3-5-17(16)14-18/h2-9,14,32H,10-13,15H2,1H3
• InChI Key: LSSXWAJGUWNSMR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C(C=CC3=C2OC(=C(C3=O)OC4=CC5=CC=CC=C5C=C4)C(F)(F)F)O
• Molecular Formula: C26H23F3N2O4
• Molecular Weight: 484.5 g/mol

Description

MFCD02359893 is a chemical compound with unique properties and applications in various fields. It is known for its stability and reactivity, making it a valuable substance in scientific research and industrial processes.

Preparation Methods

The synthesis of MFCD02359893 involves several steps, including specific reaction conditions and reagents. The preparation methods can vary depending on the desired purity and yield. Industrial production methods often involve large-scale synthesis with optimized reaction conditions to ensure consistency and efficiency.

Chemical Reactions Analysis

MFCD02359893 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

MFCD02359893 has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various reactions and as a catalyst in some processes. In biology, it is studied for its potential effects on cellular processes and its interactions with biological molecules. In medicine, it is being investigated for its therapeutic potential in treating certain diseases. In industry, it is used in the production of various materials and chemicals.

Mechanism of Action

The mechanism of action of MFCD02359893 involves its interaction with specific molecular targets and pathways. It can bind to certain receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

MFCD02359893 is unique compared to other similar compounds due to its specific chemical structure and properties. Similar compounds include those with related functional groups or similar reactivity. this compound stands out due to its stability and versatility in various applications.

Conclusion

This compound is a versatile and valuable compound with numerous applications in scientific research and industry. Its unique properties and reactivity make it a subject of ongoing study and interest in various fields.